Cas no 2276-90-6 (iotalamic acid)

• Product Name: iotalamic acid
• CAS No: 2276-90-6
• MF: C₁₁H₉I₃N₂O₄
• MW: 613.913579702377
• CID: 42714
• PubChem ID: 3737
• Update Time: 2025-07-14

iotalamic acid Chemical and Physical Properties

Names and Identifiers

• iotalamic acid
• 5-acetamido-2,4,6-triiodo-N-methylisophthalamic acid
• Iothalamic acid
• 3-acetamido-2,4,6-triiodo-5-(methylcarbamoyl)benzoic acid
• 2,4,6-Triiod-5-acetamino-isophthalsaeure-mono-methylamid
• 2.4.6-Trijod-5-acetamino-N-methyl-phthalamidsaeure,(iothalamic acid)
• 5-Acetylamino-2,4,6-triiod-3-<N-methyl-carbamoyl>-benzoesaeure
• Acide iotalamique [INN-French]
• Acido iotalamico [INN-Spanish]
• Acidum iotalamicum [INN-Latin]
• Acidum jotalamicum
• EINECS 218-897-4
• iothalamate
• MI 216
• UNII-16CHD79MIX
• 3-(Acetylamino)-2,4,6-triiodo-5-[(methylamino)carbonyl]benzoic acid
• Acido iotalamico
• SCHEMBL38419
• BENZOIC ACID, 3-(ACETYLAMINO)-2,4,6-TRIIODO-5-((METHYLAMINO)CARBONYL
• SCHEMBL23630220
• AKOS025402283
• UXIGWFXRQKWHHA-UHFFFAOYSA-N
• IOTHALAMIC ACID [USP MONOGRAPH]
• Iothalamic acid (USAN:USP)
• Iothalamic acid [USAN:USP]
• NSC-759891
• SR-01000944232
• IOTHALAMIC ACID [USP-RS]
• Acide iotalamique
• Acido iotalamico (INN-Spanish)
• Q6064129
• DTXSID5023164
• IOTHALAMICACID(200MG)
• CHEMBL1201300
• 1-deoxy-1-(methylamino)-D-glucitol 5-acetamido-2,4,6 triiodo-N-methylisophthalamate
• 16CHD79MIX
• HY-B1053
• IOTHALAMATE [VANDF]
• CCG-213208
• Iothalamic acid (USP)
• Iothalamic acid [USAN]
• IOTALAMIC ACID (MART.)
• DTXCID903164
• AB01563288_01
• CHEBI:31713
• MI-216
• EC 218-897-4
• IOTALAMIC ACID [WHO-DD]
• Acidum iotalamicum
• BCP13316
• NS00004121
• Benzoic acid, 3-(acetylamino)-2,4,6-triiodo-5-((methylamino)carbonyl)-
• Acidum iotalamicum (INN-Latin)
• EN300-18564825
• IOTALAMIC ACID [EP IMPURITY]
• IOTHALAMIC ACID (USP MONOGRAPH)
• MS-30726
• IOTALAMIC ACID [MART.]
• Q-201246
• D01258
• IOTHALAMIC ACID [MI]
• HMS3264D13
• iothalamic-acid-d3
• Acid, Iotalamic
• Acid, Iothalamic
• IOTHALAMIC ACID (USP-RS)
• IOTALAMIC ACID [JAN]
• Iotalamic acid (JP17/INN)
• 2276-90-6
• 5-Acetylamino-2,4,6-triiodo-N-methyl-isophthalamic acid
• SR-01000944232-1
• Acide iotalamique (INN-French)
• DB09133
• Acid, Methalamic
• AC-7611
• Iotalamic acid [INN]
• Pharmakon1600-01503836
• IOTALAMIC ACID (EP IMPURITY)
• CS-4575
• NSC759891
• NCGC00183042-01
• FT-0740526
• NSC 759891
• BRD-K98250023-001-01-0
• Benzoic acid,3-(acetylamino)-2,4,6-triiodo-5-[(methylamino)carbonyl]-

• MDL： MFCD00800738
• Inchi： 1S/C11H9I3N2O4/c1-3(17)16-9-7(13)4(10(18)15-2)6(12)5(8(9)14)11(19)20/h1-2H3,(H,15,18)(H,16,17)(H,19,20)
• InChI Key： UXIGWFXRQKWHHA-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(C(=O)O)=C(C=1C(NC)=O)I)I)NC(C)=O

Computed Properties

• Exact Mass: 613.77000
• Monoisotopic Mass: 613.77
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5A^2
• XLogP3: 1.9

Experimental Properties

• Color/Form: Off white to white powder
• Density: 2.4079 (estimate)
• Melting Point: 285 C
• Boiling Point: 520.2 °C at 760 mmHg
• Flash Point: 268.4 °C
• PSA: 95.50000
• LogP: 2.98050

iotalamic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on iotalamic acid

Iotalamic Acid (CAS No. 2276-90-6): An Overview of Its Properties, Applications, and Recent Research

Iotalamic acid (CAS No. 2276-90-6) is a well-known iodinated contrast agent used in medical imaging, particularly in X-ray and computed tomography (CT) scans. This compound has gained significant attention due to its excellent contrast properties and low toxicity, making it a valuable tool in diagnostic radiology. In this comprehensive overview, we will delve into the chemical properties, applications, and recent research developments surrounding iotalamic acid.

Chemical Properties: Iotalamic acid is a water-soluble, iodinated compound with the molecular formula C15H11I3N2O4. It has a molecular weight of 583.97 g/mol. The compound's structure features three iodine atoms, which are responsible for its high X-ray absorption capabilities. The presence of these iodine atoms allows iotalamic acid to provide clear and detailed images during medical imaging procedures. Additionally, the compound's water solubility ensures that it can be administered intravenously without causing significant adverse reactions.

Biological Properties: One of the key advantages of iotalamic acid is its low toxicity profile. Extensive preclinical and clinical studies have demonstrated that it is well-tolerated by patients, with minimal side effects. The compound is rapidly excreted through the kidneys, reducing the risk of long-term accumulation in the body. This rapid clearance is particularly beneficial for patients with compromised renal function, as it minimizes the potential for nephrotoxicity.

Clinical Applications: Iotalamic acid is widely used in various medical imaging procedures, including angiography, urography, and CT scans. Its ability to enhance the visibility of blood vessels and organs makes it an essential tool for diagnosing a wide range of conditions, such as cardiovascular diseases, kidney disorders, and tumors. In angiography, iotalamic acid helps visualize blood vessels and identify blockages or abnormalities. In urography, it aids in assessing the function and structure of the urinary system. In CT scans, it enhances the contrast between different tissues, allowing for more accurate diagnosis.

Recent Research Developments: Recent studies have focused on optimizing the use of iotalamic acid in various clinical settings. For example, a study published in the American Journal of Roentgenology (AJR) investigated the effectiveness of iotalamic acid in low-dose CT protocols for lung cancer screening. The results showed that iotalamic acid provided excellent image quality while significantly reducing radiation exposure to patients. Another study published in the Radiology journal explored the use of iotalamic acid in dual-energy CT imaging, which allows for better differentiation between different types of tissues and materials.

Safety Considerations: While iotalamic acid is generally safe and well-tolerated, it is important to consider potential side effects and contraindications. Common side effects include mild allergic reactions such as itching or hives, which can be managed with antihistamines. More severe reactions are rare but can occur in patients with a history of allergies or hypersensitivity to iodinated contrast agents. Precautions should also be taken in patients with renal impairment or thyroid disorders.

FUTURE DIRECTIONS: The future of iotalamic acid research is promising, with ongoing efforts to improve its safety and efficacy. One area of focus is the development of targeted contrast agents that can specifically bind to certain tissues or cells, enhancing diagnostic accuracy while minimizing side effects. Additionally, advancements in imaging technology are expected to further enhance the capabilities of iotalamic acid, making it an even more valuable tool in medical diagnostics.

In conclusion, iotalamic acid (CAS No. 2276-90-6) strong> remains a crucial component in modern medical imaging due to its excellent contrast properties and low toxicity. Ongoing research continues to expand its applications and improve its safety profile, ensuring that it remains a vital tool for healthcare professionals worldwide.